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Compound of Interest

Compound Name: Anticancer agent 147

Cat. No.: B12388829 Get Quote

For Immediate Implementation: Researchers, scientists, and drug development professionals

must adhere to stringent safety protocols when handling Anticancer Agent 147, a potent

compound under investigation for its therapeutic effects. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to ensure

the well-being of all laboratory personnel.

Anticancer Agent 147, also identified as DB1976 dihydrochloride (CAS No. 2369663-93-2), is

a derivative of sophoridine and is recognized as a ferroptosis inducer with significant anti-liver

cancer properties. While a specific Safety Data Sheet (SDS) for this compound is not publicly

available, the known toxicities of its parent compound, sophoridine—which include potential

hepatotoxicity, reproductive toxicity, and neurotoxicity—necessitate a cautious approach. The

following guidelines are based on general safety protocols for handling hazardous chemicals

and information from suppliers of similar compounds.

Personal Protective Equipment (PPE) and Handling
All personnel must use the prescribed personal protective equipment when handling

Anticancer Agent 147. The following table summarizes the required PPE and key handling

precautions.
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Equipment/Procedure Specification Purpose

Gloves

Nitrile or other chemically

resistant gloves (double-

gloving recommended)

To prevent skin contact and

absorption.

Eye Protection
Chemical safety goggles or a

face shield

To protect eyes from splashes

or aerosolized particles.

Lab Coat
Full-length, cuffed laboratory

coat

To protect skin and personal

clothing from contamination.

Respiratory Protection
Use in a certified chemical

fume hood

To prevent inhalation of dust or

aerosols.

Handling Location
Designated area within a

laboratory

To contain any potential spills

and restrict access.

Hand Washing
Immediately after handling and

before leaving the laboratory

To remove any potential

residual contamination.

Step-by-Step Handling and Disposal Protocol
Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the compound in a cool, dry, and well-ventilated area, away from incompatible

materials. Recommended storage is at 4°C for the powder form.

Solutions should be stored at -20°C for up to one month or -80°C for up to six months.

Preparation of Solutions:

All weighing and solution preparation must be conducted within a certified chemical fume

hood.

Use a dedicated set of non-sparking tools for handling the powdered compound.

Prepare solutions using appropriate solvents as specified in the experimental protocol.
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Experimental Use:

Clearly label all containers with the compound name, concentration, date, and hazard

information.

Conduct all experimental procedures involving Anticancer Agent 147 within a chemical

fume hood.

Avoid the creation of dust and aerosols.

Decontamination and Disposal:

Decontaminate all surfaces and equipment that have come into contact with the agent using

an appropriate solvent (e.g., alcohol), followed by a thorough cleaning with soap and water.

Dispose of all contaminated waste, including gloves, disposable lab coats, and other

materials, in a designated hazardous waste container.

Unused compound and contaminated solutions must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations. Do not pour down the drain.

Visualizing the Workflow
The following diagram illustrates the standard operational workflow for handling and disposing

of Anticancer Agent 147, ensuring a systematic and safe process.
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To cite this document: BenchChem. [Safeguarding Researchers: Essential Protocols for
Handling Anticancer Agent 147]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12388829#personal-protective-equipment-for-
handling-anticancer-agent-147]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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